Cas no 139297-36-2 ({3-[(2,6-dimethylphenyl)carbamoyl]isoxazol-5-yl}methyl 2,2-dimethylpropanoate)

• Product Name: {3-[(2,6-dimethylphenyl)carbamoyl]isoxazol-5-yl}methyl 2,2-dimethylpropanoate
• CAS No: 139297-36-2
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 1265705
• PubChem ID: 3071922
• Update Time: 2025-04-20

{3-[(2,6-dimethylphenyl)carbamoyl]isoxazol-5-yl}methyl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

• {3-[(2,6-dimethylphenyl)carbamoyl]isoxazol-5-yl}methyl 2,2-dimethylpropanoate
• [3-[(2,6-dimethylphenyl)carbamoyl]-1,2-oxazol-5-yl]methyl 2,2-dimethylpropanoate
• 139297-36-2
• 5-Isoxazolecarboxamide, N-(2,6-dimethylphenyl)-3-(hydroxymethyl)-, neopentanoate
• BRN 5829028
• Propanoic acid, 2,2-dimethyl-, (3-(((2,6-dimethylphenyl)amino)carbonyl)-5-isoxazolyl)methyl ester
• DTXSID60160997

• Inchi： 1S/C18H22N2O4/c1-11-7-6-8-12(2)15(11)19-16(21)14-9-13(24-20-14)10-23-17(22)18(3,4)5/h6-9H,10H2,1-5H3,(H,19,21)
• InChI Key： BKORYSMNTUFAAN-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C(NC2C(C)=CC=CC=2C)=O)=NO1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 330.15806
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 81.43